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Compound Focus: Enprofylline

CAS No.: 41078-02-8

Cat. No.: S527190

Enprofylline Basic Information & Handling

The table below summarizes the core technical data available for enprofylline.

Property Description

CAS Number 41078-02-8 [1] [2]

Molecular Formula CsH10N40O2 [1] [2]

Molecular Weight 194.19 g/mol [1] [2]

Recommended Solid: 4°C, protect from light [1]. Solution: -80°C for 1 year [2].

Storage

Solubility (DMSO) 60-62.5 mg/mL (approx. 309-322 mM) [1] [2]. Sonication is recommended

[2].

Frequently Asked Questions

Here are answers to common questions based on the available information.
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e Q1: What is the primary mechanism of action of enprofylline? Enprofylline has a dual
mechanism. It acts primarily as a competitive non-selective phosphodiesterase (PDE) inhibitor and
also as a selective and competitive adenosine A2B receptor antagonist with a Ki of 7 pM [1] [2].

This makes it useful for research in asthma and chronic obstructive pulmonary disease (COPD) [1].

¢ Q2: How should I prepare and store stock solutions of enprofylline? The provided literature
recommends using DMSO as the solvent. To prepare a 10 mM stock solution, dissolve 1.94 mg of
enprofylline in 1 mL of DMSO [1]. For long-term storage, it is crucial to aliquot the solution and
store it at -80°C to prevent degradation from repeated freeze-thaw cycles [1] [2]. Always protect the

compound from light, whether in solid or solution form [1].

e Q3: Are there any known safety concerns with enprofylline? Yes. While it is a research-grade
bronchodilator, one source notes that its clinical development was halted due to concerns about

hepatic toxicity [3]. Researchers should handle this compound with appropriate safety precautions.

Troubleshooting Common Experimental Issues

The following workflow outlines a general approach to handling stability-critical compounds like

enprofylline, based on standard laboratory practices.
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(Start: Experiment Preparatior)
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Check solid compound appearance.
Should be white to light yellow.

Prepare fresh stock solution in DMSO.
Use sonication if needed.

Aliquot stock solution.
Store at -80°C. Protect from light.

Use aliquot on ice
and return to storage promptly.

Observe unexpected results
or precipitation?

/

Confirm stock solution concentration
using a validated method (e.g., HPLC).

Concentration degradewentration stable

Problem identified. . .
. . Proceed with experiment.
Discard aliquot.

Click to download full resolution via product page
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Experimental Protocol: Stability Monitoring
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For a rigorous stability assessment, you can adapt the following high-performance liquid chromatography

(HPLC) method based on a study of another unstable drug [4].

e Objective: To determine the chemical stability of enprofylline in a prepared solution under specific
storage conditions.
¢ Method: High-Performance Liquid Chromatography (HPLC) with UV detection.
e Procedure:
o Preparation: Prepare an enprofylline solution at a relevant concentration for your research
(e.g., 10 mM in DMSO).
o Storage: Divide the solution into aliquots stored in different conditions (e.g., -80°C, -20°C, 4°C,
room temperature).
o Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours, and 1 week), withdraw
a sample from each condition.
o Analysis: Inject the samples into the HPLC system. Compare the peak area and retention time
of enprofylline against a freshly prepared standard.
o Criteria: A solution is considered stable if the enprofylline content remains >95% of the initial
concentration [4].
e Troubleshooting: If you observe a drop in concentration or the appearance of new peaks
(degradants), it confirms instability under the tested conditions. Optimize storage temperature and
ensure the solution is protected from light and moisture.

Key Recommendations

e Prioritize Fresh Preparation: Given the lack of specific stability data, the safest approach is to
prepare fresh stock solutions immediately before use.

e Establish Your Own Stability Data: Use the HPLC protocol above to determine the shelf-life of
enprofylline under your specific laboratory conditions.

e Contact Suppliers Directly: For the most accurate and detailed handling instructions, reach out to
the technical support teams of chemical suppliers like MedChemExpress [1] or TargetMol [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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